Cas no 1261996-48-8 (2-Thiophenecarboxylic acid, 4-(5-hydroxy-3-pyridinyl)-, methyl ester)

• Product Name: 2-Thiophenecarboxylic acid, 4-(5-hydroxy-3-pyridinyl)-, methyl ester
• CAS No: 1261996-48-8
• MF: C₁₁H₉NO₃S
• MW: 235.259061574936
• MDL: MFCD18312313
• CID: 2768314
• Update Time: 2025-06-09

2-Thiophenecarboxylic acid, 4-(5-hydroxy-3-pyridinyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 4-(5-hydroxy-3-pyridinyl)-, methyl ester

• MDL： MFCD18312313
• Inchi： 1S/C11H9NO3S/c1-15-11(14)10-3-8(6-16-10)7-2-9(13)5-12-4-7/h2-6,13H,1H3
• InChI Key： LVHRQOHUDLBWLX-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC=C(C2=CC(O)=CN=C2)C=1

Additional information on 2-Thiophenecarboxylic acid, 4-(5-hydroxy-3-pyridinyl)-, methyl ester

Introduction to 2-Thiophenecarboxylic acid, 4-(5-hydroxy-3-pyridinyl)-, methyl ester (CAS No. 1261996-48-8)

2-Thiophenecarboxylic acid, 4-(5-hydroxy-3-pyridinyl)-, methyl ester, identified by the CAS number 1261996-48-8, is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic derivatives characterized by the presence of both thiophene and pyridine moieties, which endow it with unique chemical and biological properties. The molecular structure of this esterified derivative suggests potential applications in the development of novel therapeutic agents, particularly in the areas of anti-inflammatory, anticancer, and antimicrobial drug discovery.

The thiophene ring in this molecule is a well-known pharmacophore in medicinal chemistry, frequently incorporated into drugs due to its ability to modulate biological pathways and enhance drug bioavailability. The presence of a carboxylic acid methyl ester group at the 2-position of the thiophene ring further modifies its reactivity and solubility, making it a versatile intermediate for further chemical modifications. Additionally, the 5-hydroxy-3-pyridinyl substituent introduces hydrophilic and hydrogen bonding capabilities, which can influence both the pharmacokinetic profile and target specificity of the compound.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets. Studies suggest that the 4-(5-hydroxy-3-pyridinyl)-2-thiophenecarboxylic acid methyl ester may exhibit inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses. The hydroxyl group on the pyridine ring is particularly noteworthy, as it can engage in hydrogen bonding with protein residues, potentially enhancing binding affinity.

In vitro studies have begun to explore the potential therapeutic applications of this compound. Preliminary data indicate that it may possess anti-inflammatory properties by modulating cytokine production and inhibiting pro-inflammatory signaling pathways. The thiophene core is known to interact with various enzymes and receptors, suggesting broad therapeutic potential. Furthermore, the methyl ester functionality allows for facile hydrolysis under physiological conditions, releasing a free carboxylic acid that could further enhance biological activity.

The synthesis of 2-Thiophenecarboxylic acid, 4-(5-hydroxy-3-pyridinyl)-, methyl ester involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted thiophene derivatives and pyridine-based precursors, followed by esterification steps. Advances in green chemistry principles have also led to the development of more sustainable synthetic methodologies, reducing waste and improving atom economy.

From a regulatory perspective, compounds like this one must undergo rigorous testing to assess their safety and efficacy before being considered for clinical use. Current research is focused on evaluating its pharmacokinetic properties, including absorption, distribution, metabolism, excretion (ADME), and potential toxicological effects. The structural features of this molecule make it an attractive candidate for further investigation in drug discovery programs aimed at developing novel therapeutics.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like 2-Thiophenecarboxylic acid, 4-(5-hydroxy-3-pyridinyl)-, methyl ester. These computational tools can predict biological activity based on molecular structure alone, significantly reducing the time required for experimental validation. Such high-throughput virtual screening methods have become indispensable in modern pharmaceutical research.

Future directions in research may explore derivatization strategies to optimize pharmacological properties further. For instance, replacing the methyl ester with other functional groups could alter solubility or metabolic stability while retaining or enhancing biological activity. Additionally, exploring analogs with different substituents on the thiophene or pyridine rings may uncover new mechanisms of action or target interactions.

The role of 4-(5-hydroxy-3-pyridinyl)-2-thiophenecarboxylic acid methyl ester in interdisciplinary research is also noteworthy. Its unique structure bridges organic chemistry with biochemistry and pharmacology, fostering collaborations across traditional scientific boundaries. Such interdisciplinary approaches are essential for addressing complex biomedical challenges effectively.

In conclusion,2-Thiophenecarboxylic acid, 4-(5-hydroxy-3-pyridinyl)-, methyl ester (CAS No. 1261996-48-8) represents a promising candidate for further exploration in pharmaceutical research due to its structural complexity and potential biological activities. Continued investigation into its chemical properties and biological effects will likely yield valuable insights into new therapeutic strategies across multiple disease areas.